2-(1,1-dioxothiolan-3-yl)-N-(4-pentoxyphenyl)acetamide

• Molecular Formula: C17H25NO4S
• Molecular Weight: 339.5 g/mol
• IUPAC Name: 2-(1,1-dioxothiolan-3-yl)-N-(4-pentoxyphenyl)acetamide
• InChI: InChI=1S/C17H25NO4S/c1-2-3-4-10-22-16-7-5-15(6-8-16)18-17(19)12-14-9-11-23(20,21)13-14/h5-8,14H,2-4,9-13H2,1H3,(H,18,19)
• InChI Key: TWFWAXZCPDWVTE-UHFFFAOYSA-N
• SMILES: CCCCCOC1=CC=C(C=C1)NC(=O)CC2CCS(=O)(=O)C2

Description

2-(1,1-dioxothiolan-3-yl)-N-(4-pentoxyphenyl)acetamide, also known as DTTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. DTTA is a thiol-based compound that has been synthesized using various methods.

Scientific Research Applications

2-(1,1-dioxothiolan-3-yl)-N-(4-pentoxyphenyl)acetamide has been used in various scientific research applications, including the study of protein folding, protein disulfide bond formation, and protein-protein interactions. This compound is also used as a reducing agent in biochemical assays to prevent the formation of disulfide bonds between proteins. Moreover, this compound has been used as a cross-linking reagent in the synthesis of protein-based hydrogels.

Mechanism of Action

2-(1,1-dioxothiolan-3-yl)-N-(4-pentoxyphenyl)acetamide is a thiol-based compound that acts as a reducing agent. It reduces disulfide bonds in proteins, leading to the formation of thiol groups. These thiol groups can then react with other thiol groups or with other functional groups in proteins, leading to the formation of new bonds.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including protein disulfide isomerase and glutathione reductase. This compound has also been shown to induce oxidative stress in cells by depleting glutathione levels. Moreover, this compound has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

2-(1,1-dioxothiolan-3-yl)-N-(4-pentoxyphenyl)acetamide has several advantages as a reducing agent in lab experiments. It is stable, water-soluble, and easy to use. Moreover, this compound has a high reducing potential, making it effective in reducing disulfide bonds in proteins. However, this compound has some limitations, including its toxicity at high concentrations and its potential to interfere with some biochemical assays.

Future Directions

There are several future directions for research on 2-(1,1-dioxothiolan-3-yl)-N-(4-pentoxyphenyl)acetamide. One direction is to study the effects of this compound on protein folding and protein-protein interactions in more detail. Another direction is to explore the potential of this compound as a cross-linking reagent in the synthesis of protein-based hydrogels. Moreover, further research is needed to investigate the potential of this compound as an anti-inflammatory agent and its effects on oxidative stress in cells.

Synthesis Methods

2-(1,1-dioxothiolan-3-yl)-N-(4-pentoxyphenyl)acetamide has been synthesized using various methods, including the reaction of 4-pentoxyphenylacetic acid with 1,3-dithiol-2-one in the presence of a base. Another method involves the reaction of 4-pentoxyphenylacetyl chloride with 1,3-dithiol-2-one in the presence of a base. The yield of this compound using these methods is around 60-70%.